Cas no 1805528-61-3 (3-Amino-4,5-bis(trifluoromethyl)phenol)

• Product Name: 3-Amino-4,5-bis(trifluoromethyl)phenol
• CAS No: 1805528-61-3
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4962669
• Update Time: 2025-05-20

3-Amino-4,5-bis(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-hydroxyaniline
• 3-Amino-4,5-bis(trifluoromethyl)phenol

• Inchi： 1S/C8H5F6NO/c9-7(10,11)4-1-3(16)2-5(15)6(4)8(12,13)14/h1-2,16H,15H2
• InChI Key： RVAPEXGRWBGYJL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CC=1C(F)(F)F)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-4,5-bis(trifluoromethyl)phenol

Introduction to 3-Amino-4,5-bis(trifluoromethyl)phenol (CAS No. 1805528-61-3) in Modern Chemical Research

3-Amino-4,5-bis(trifluoromethyl)phenol, identified by its CAS number 1805528-61-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of multiple trifluoromethyl groups and an amino substituent imparts distinct electronic and steric characteristics, making this molecule a versatile intermediate in the synthesis of various bioactive compounds.

The compound belongs to the class of halogenated phenols, which are widely studied for their role in medicinal chemistry. The trifluoromethyl group, a key feature of this molecule, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. This makes 3-Amino-4,5-bis(trifluoromethyl)phenol a valuable building block for the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their enhanced pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to improved drug efficacy and reduced toxicity. The amino group in 3-Amino-4,5-bis(trifluoromethyl)phenol further expands its utility, allowing for further functionalization through various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions.

One of the most promising applications of 3-Amino-4,5-bis(trifluoromethyl)phenol is in the synthesis of anticancer agents. The combination of the amino and trifluoromethyl groups creates a scaffold that can interact with biological targets in a highly specific manner. Recent research has shown that derivatives of this compound exhibit potent activity against certain cancer cell lines by inhibiting key enzymatic pathways involved in tumor growth and progression.

Another area where 3-Amino-4,5-bis(trifluoromethyl)phenol has shown promise is in the development of antimicrobial agents. The fluorinated aromatic ring enhances the molecule's ability to disrupt bacterial cell membranes, leading to increased efficacy against resistant strains. This has been particularly relevant in the context of rising antibiotic resistance, where novel compounds like those derived from 3-Amino-4,5-bis(trifluoromethyl)phenol are desperately needed.

The synthesis of 3-Amino-4,5-bis(trifluoromethyl)phenol involves multi-step organic transformations that highlight its complexity as a chemical entity. Traditional methods often require careful control of reaction conditions to ensure high yields and purity. Advances in catalytic processes have recently enabled more efficient synthetic routes, reducing the environmental impact while maintaining or even improving product quality.

In addition to its pharmaceutical applications, 3-Amino-4,5-bis(trifluoromethyl)phenol has found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, where fluorinated compounds are increasingly employed due to their stability and charge transport capabilities. Research is ongoing into integrating this molecule into next-generation electronic devices, with promising preliminary results.

The regulatory landscape for compounds like 3-Amino-4,5-bis(trifluoromethyl)phenol is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, manufacturers must adhere to strict quality control measures to ensure safety during handling and transportation. Compliance with Good Manufacturing Practices (GMP) is essential to maintain consistency and reliability across batches.

Future directions for research on 3-Amino-4,5-bis(trifluoromethyl)phenol include exploring its potential as a scaffold for drug discovery targeting neurological disorders. Preliminary studies suggest that modifications to its structure could yield compounds with neuroprotective properties. Additionally, investigating its behavior in different solvent systems may uncover new synthetic strategies or applications.

In conclusion,3-Amino-4,5-bis(trifluoromethyl)phenol (CAS No. 1805528-61-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in medicine and materials science. As our understanding of fluorinated compounds continues to grow,3-Amino-4,5-bis(trifluoromethyl)phenol will undoubtedly play a pivotal role in shaping the future of chemical research.